Cas no 229494-69-3 (Phosphonium,1,1'-[(2,5-dibutoxy-1,4-phenylene)bis(methylene)]bis[1,1,1-triphenyl-, bromide(1:2))

• Product Name: Phosphonium,1,1'-[(2,5-dibutoxy-1,4-phenylene)bis(methylene)]bis[1,1,1-triphenyl-, bromide(1:2)
• CAS No: 229494-69-3
• Molecular Formula: C₅₂H₅₄O₂P₂+₂^.₂[Br-]
• Molecular Weight: 932.739560000001
• MDL: MFCD04039943
• CID: 245214
• PubChem ID: 90471118

Phosphonium,1,1'-[(2,5-dibutoxy-1,4-phenylene)bis(methylene)]bis[1,1,1-triphenyl-, bromide(1:2) Properties

Names and Identifiers

• Phosphonium,1,1'-[(2,5-dibutoxy-1,4-phenylene)bis(methylene)]bis[1,1,1-triphenyl-, bromide(1:2)
• ((2,5-Dibutoxy-1,4-phenylene)bis(methylene))bis(triphenylphosphonium) bromide
• 229494-69-3
• [(2,5-DIBUTOXY-1,4-PHENYLENE)BIS(METHYLENE)]BIS[TRIPHENYLPHOSPHONIUM BROMIDE]
• ((2 5-DIBUTOXY-1 4-PHENYLENE)BIS(METHYL&

• MDL： MFCD04039943
• InChIKey： LHEGSMNQXYNSFP-UHFFFAOYSA-L
• Inchi： InChI=1S/C52H54O2P2.2BrH/c1-3-5-37-53-51-39-44(42-56(48-31-19-10-20-32-48,49-33-21-11-22-34-49)50-35-23-12-24-36-50)52(54-38-6-4-2)40-43(51)41-55(45-25-13-7-14-26-45,46-27-15-8-16-28-46)47-29-17-9-18-30-47;;/h7-36,39-40H,3-6,37-38,41-42H2,1-2H3;2*1H/q+2;;/p-2
• SMILES： [Br-].[Br-].CCCCOC1C=C(C[P+](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C(OCCCC)=CC=1C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 932.19453g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 18
• Monoisotopic Mass: 930.19658g/mol
• Heavy Atom Count: 58
• Complexity: 884
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Melting Point: >200 ºC (ethyl ether )
• Color/Form: 。
• Solubility: 。

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives